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molecular formula C11H11BrO2 B8428637 4-Bromo-1-indanyl acetate

4-Bromo-1-indanyl acetate

Cat. No. B8428637
M. Wt: 255.11 g/mol
InChI Key: YUPVXAKHJDXRCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05180741

Procedure details

3.0 g of 4-bromo-1-indanol (RS) in 30 ml of pyridine is cooled to 0° C., 2 ml of acetic anhydride is introduced slowly with agitation for 17 hours at ambient temperature. It is then poured into 100 ml of water and 100 ml of isopropyl ether and decanted; the organic phase is washed with water, dried and concentrated to dryness. The residue is taken up in 1,2-dichloro ethane in order to eliminate the pyridine by azeotropy. 3.9 g of expected product is obtained.
Name
4-bromo-1-indanol
Quantity
3 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
30 mL
Type
solvent
Reaction Step One
Name
acetic anhydride
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
isopropyl ether
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
expected product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][CH:6]2[OH:11].[C:12](OC(=O)C)(=[O:14])[CH3:13].O.C(OC(C)C)(C)C>N1C=CC=CC=1>[C:12]([O:11][CH:6]1[C:7]2[C:3](=[C:2]([Br:1])[CH:10]=[CH:9][CH:8]=2)[CH2:4][CH2:5]1)(=[O:14])[CH3:13]

Inputs

Step One
Name
4-bromo-1-indanol
Quantity
3 g
Type
reactant
Smiles
BrC1=C2CCC(C2=CC=C1)O
Name
pyridine
Quantity
30 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
acetic anhydride
Quantity
2 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Step Three
Name
water
Quantity
100 mL
Type
reactant
Smiles
O
Name
isopropyl ether
Quantity
100 mL
Type
reactant
Smiles
C(C)(C)OC(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
decanted
WASH
Type
WASH
Details
the organic phase is washed with water
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Name
expected product
Type
product
Smiles
C(C)(=O)OC1CCC2=C(C=CC=C12)Br
Measurements
Type Value Analysis
AMOUNT: MASS 3.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.